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Compound of Interest

Compound Name: 5-Nitroisoquinoline

Cat. No.: B018046

For Immediate Release

This technical guide provides a comprehensive overview of 5-Nitroisoquinoline, a key
chemical intermediate for researchers, scientists, and professionals in drug development. This
document outlines its chemical properties, synthesis, and significant roles in various biological
activities, supported by experimental protocols and pathway diagrams.

Core Chemical Identifiers and Properties

5-Nitroisoquinoline is a well-characterized aromatic heterocyclic compound. Below is a
summary of its key identifiers and physicochemical properties.

Property Value Reference
CAS Number 607-32-9 [1]
Molecular Weight 174.16 g/mol [1112][3]
Molecular Formula CoHeN202 [2]

Melting Point 106-115 °C [2]

Light yellow to amber to dark
Appearance _ [2]
green crystalline powder
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Synthesis of Isoquinoline Derivatives

The synthesis of substituted isoquinolines is a fundamental process in medicinal chemistry.
While a direct protocol for 5-Nitroisoquinoline is not detailed here, a representative one-pot
procedure for a related compound, 5-bromo-8-nitroisoquinoline, illustrates a common synthetic
strategy involving the isoquinoline core.

Experimental Protocol: Synthesis of 5-Bromo-8-nitroisoquinoline[4]

Reaction Setup: A 1-liter, three-necked, round-bottomed flask is equipped with an internal
thermometer, a mechanical stirrer, and an addition funnel with a nitrogen inlet.

« Initial Cooling: Concentrated sulfuric acid (96%, 340 mL) is added to the flask and cooled to
0°C.

» Addition of Isoquinoline: Isoquinoline (40 mL, 44.0 g, 330 mmol) is slowly added from the
addition funnel to the stirred acid, ensuring the internal temperature remains below 30°C.

o Temperature Control: Careful temperature management is crucial to minimize the formation
of the 8-bromoisoquinoline byproduct.

e Product Isolation: The desired 5-bromo-8-nitroisoquinoline can be isolated with high purity
(>99%) through column chromatography on silica gel, followed by recrystallization.

This method is scalable from gram to kilogram quantities, highlighting its utility in larger-scale
production.

Biological Significance and Applications in Drug
Discovery

5-Nitroisoquinoline serves as a versatile building block in the synthesis of various biologically
active molecules.[2] Its derivatives have been investigated for several therapeutic applications,
primarily in oncology.

Anticancer and Antimicrobial Activities
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Nitroisoquinoline derivatives have demonstrated significant potential as anticancer and
antimicrobial agents. The position of the nitro group on the isoquinoline scaffold is a critical
factor in determining the biological potency and selectivity of these compounds.[3] Studies
have shown that these compounds can exhibit cytotoxicity against various cancer cell lines.[3]

Enzyme Inhibition and Signaling Pathways

A key mechanism of action for the anticancer effects of nitroaromatic compounds is the
inhibition of enzymes crucial for cell proliferation and survival, such as protein kinases.[3] While
the specific signaling pathways for 5-Nitroisoquinoline are a subject of ongoing research,
related nitro-substituted quinolines and isoquinolines have been shown to inhibit signaling
pathways like EGFR/VEGFR-2.[3]

Furthermore, the related compound 5-aminoisoquinoline is a known inhibitor of Poly (ADP-
ribose) polymerase 1 (PARP-1), an enzyme involved in DNA repair. PARP inhibitors are a class
of targeted cancer therapies.

The biological activity of nitroaromatic compounds like 5-Nitroisoquinoline is also associated
with their capacity to generate reactive oxygen species (ROS) and nitric oxide (NO), a vital
signaling molecule. The nitro group can be a source of NO, which plays a role in numerous
physiological and pathological processes.[5]

Below is a diagram illustrating a general workflow for evaluating the in-vitro anticancer activity
of compounds such as 5-Nitroisoquinoline derivatives.
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Experimental Workflow: In-Vitro Anticancer Activity
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Caption: A typical experimental workflow for assessing the in-vitro anticancer activity of test
compounds.
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The following diagram depicts a simplified, hypothetical signaling pathway that could be
targeted by kinase inhibitors derived from the isoquinoline scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 5-Nitroisoquinoline | CO9H6N202 | CID 69085 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. chemimpex.com [chemimpex.com]

e 3. benchchem.com [benchchem.com]

e 4. Organic Syntheses Procedure [orgsyn.org]

e 5. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [5-Nitroisoquinoline: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018046#5-nitroisoquinoline-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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